Cas no 18128-16-0 ([1,1'-Biphenyl]-4-ol,3-chloro-, potassium salt (1:1))

[1,1'-Biphenyl]-4-ol,3-chloro-, potassium salt (1:1) structure
18128-16-0 structure
Product Name:[1,1'-Biphenyl]-4-ol,3-chloro-, potassium salt (1:1)
CAS No:18128-16-0
MF:C12H8ClKO
MW:242.742623329163
CID:151008
PubChem ID:23669632
Update Time:2025-04-19

[1,1'-Biphenyl]-4-ol,3-chloro-, potassium salt (1:1) Chemical and Physical Properties

Names and Identifiers

    • [1,1'-Biphenyl]-4-ol,3-chloro-, potassium salt (1:1)
    • 2-Chloro-4-phenylphenol, potassium salt
    • potassium,2-chloro-4-phenylphenolate
    • Potassium 2-chloro-4-phenylphenate
    • potassium 3-chlorobiphenyl-4-olate
    • potassium;2-chloro-4-phenylphenolate
    • 18128-16-0
    • Caswell No. 209A
    • 2-Chloro-4-phenylphenol potassium salt
    • 24ESN0T32X
    • Q27253841
    • (1,1'-BIPHENYL)-4-OL, 3-CHLORO-, POTASSIUM SALT (1:1)
    • UNII-24ESN0T32X
    • SCHEMBL5933652
    • 2-chloro-4-phenylphenate
    • EPA Pesticide Chemical Code 062207
    • 3-Chloro-(1,1'-biphenyl)-4-ol potassium salt
    • 4-Biphenylol, 3-chloro-, potassium salt
    • Potassim 2-chloro-4-phenylphenate
    • 3-Chloro-4-biphenylol potassium salt
    • Inchi: 1S/C12H9ClO.K/c13-11-8-10(6-7-12(11)14)9-4-2-1-3-5-9;/h1-8,14H;/q;+1/p-1
    • InChI Key: MUFFBVTZSRJQNG-UHFFFAOYSA-M
    • SMILES: [K+].ClC1=C(C=CC(=C1)C1C=CC=CC=1)[O-]

Computed Properties

  • Exact Mass: 241.99014
  • Monoisotopic Mass: 241.9900741g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 183
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 23.1Ų

Experimental Properties

  • PSA: 23.06
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